5-(6)-Carboxy RhodFluor, acetoxymethyl ester, acetate

Specification

• CAS No.: 126208-13-7
• Molecular Formula: C32H25NO9
• Molecular Weight: 567.54

Introduction

Chemical Properties and Structure

Molecular Characteristics

5-(6)-Carboxy RhodFluor, acetoxymethyl ester, acetate is identified by CAS number 126208-13-7 and possesses the molecular formula C32H25NO9 with a molecular weight of 567.54 g/mol. The name includes the "5-(6)-" prefix indicating that the compound exists as a mixture of isomers, with the carboxyl group positioned at either the 5 or 6 position on the aromatic ring structure. This structural characteristic is common among fluorescent dyes in this class.

The compound's physical and chemical properties are summarized in the following table:

Property	Value
CAS Number	126208-13-7
Molecular Formula	C32H25NO9
Molecular Weight	567.54 g/mol
Solubility	DMSO, DMF, Acetonitrile, Chloroform
Storage Conditions	-20°C, protected from light
pKa	~7.2

The acetoxymethyl ester group is a critical functional modification that renders the molecule cell-permeable. After crossing the cell membrane, this group is hydrolyzed by intracellular esterases, resulting in the formation of the active pH-sensitive molecule that becomes trapped within the cellular environment.

Spectroscopic Properties

The spectroscopic profile of 5-(6)-Carboxy RhodFluor, acetoxymethyl ester, acetate is characterized by distinct pH-dependent emission shifts, making it exceptionally suitable for ratiometric pH measurements. The compound exhibits a significant shift in fluorescence from yellow-orange under acidic conditions to deep red under basic conditions.

When excited at wavelengths between 488 nm and 530 nm, the emission can be measured at two characteristic wavelengths—typically 580 nm and 640 nm. The ratio of fluorescence intensities at these two wavelengths provides a quantitative determination of pH that remains independent of dye concentration, optical path length, or instrumentation variations.

With a pKa of approximately 7.2, this indicator is particularly well-suited for measuring pH changes within the physiological range relevant to most cellular compartments. This property makes it an excellent choice for studies requiring precise monitoring of subtle pH fluctuations in biological systems.

Mechanism of Action

pH-Dependent Fluorescence

The fundamental mechanism behind the functionality of 5-(6)-Carboxy RhodFluor, acetoxymethyl ester, acetate as a pH indicator lies in its pH-dependent structural changes that alter its electronic configuration. These alterations manifest as distinct shifts in fluorescence emission properties across different pH environments.

At lower pH values (acidic conditions), the emission spectrum demonstrates stronger intensity at approximately 580 nm, producing yellow-orange fluorescence. As the pH increases toward more basic conditions, the emission shifts toward 640 nm, resulting in deep red fluorescence. This spectral shift allows for ratiometric measurement, where the ratio of fluorescence intensities at these two wavelengths provides an accurate determination of pH independent of factors such as dye concentration or photobleaching.

The pH sensitivity centered around the pKa value of approximately 7.2 makes this compound highly responsive to small pH changes within the physiologically relevant range of most cellular environments. This responsiveness enables researchers to detect subtle pH fluctuations that may occur during various cellular processes.

Cell Permeability and Retention

The acetoxymethyl (AM) ester modification is a critical feature that enhances the utility of 5-(6)-Carboxy RhodFluor for intracellular applications. This modification increases the molecule's hydrophobicity, facilitating passive diffusion across cell membranes. Once inside the cell, intracellular esterases cleave the AM ester groups, releasing the active form of the dye and generating charged molecules that become trapped within the cellular environment.

This two-step process—membrane permeation followed by intracellular activation—is similar to the mechanism employed by other AM ester-modified fluorescent indicators, such as carboxyfluorescein-based pH indicators used in bacterial studies. The retention of the cleaved dye within cells allows for extended monitoring periods, although some gradual leakage may occur over time.

Applications in Research

Intracellular pH Measurement

The primary application of 5-(6)-Carboxy RhodFluor, acetoxymethyl ester, acetate is the quantitative measurement of intracellular pH. Its ratiometric properties make it particularly valuable for accurate pH determinations in living cells, as the ratio calculation compensates for variations in dye concentration, cell thickness, photobleaching, and other instrumental factors.

This compound is especially useful for studying pH dynamics in various cellular processes, including:

• Acidification of endocytic vesicles

• Cytosolic pH changes during metabolic processes

• pH regulation in response to environmental stressors

• Proton flux across membranes

• Organelle-specific pH environments

The ability to measure pH with high spatial and temporal resolution makes this indicator valuable for investigating localized pH changes within specific cellular compartments and for real-time monitoring of rapid pH fluctuations.

Long-Term Cell Tracing Studies

Beyond pH measurements, 5-(6)-Carboxy RhodFluor, acetoxymethyl ester, acetate has proven useful for long-term cell tracing applications. The orange-red fluorescence of the dye can be readily distinguished from green-fluorescent tracers such as carboxyfluorescein diacetate succinimidyl ester (CFDA SE), enabling multiplexed tracking of different cell populations in the same experimental system.

This application leverages the relative stability of the dye within cells after loading, allowing researchers to track labeled cells over extended periods. Such capabilities are valuable in various research contexts, including:

• Cell migration studies

• Cell proliferation analysis

• Developmental biology investigations

• Tracking specific cell populations within complex tissues

Multi-Parameter Analysis

A significant advantage of 5-(6)-Carboxy RhodFluor, acetoxymethyl ester, acetate is its compatibility with other fluorescent indicators for multi-parameter analysis. Specifically, it can be used simultaneously with calcium indicators such as fura-2, fluo-3, and indo-1 for concurrent measurements of intracellular pH and calcium dynamics.

This multi-parameter capability is particularly valuable for investigating the interrelationship between pH and calcium signaling, which are often interconnected in cellular processes such as:

• Neurotransmission

• Muscle contraction

• Cell proliferation and differentiation

• Apoptotic signaling

• Cellular responses to extracellular stimuli

The distinct spectral properties of 5-(6)-Carboxy RhodFluor, acetoxymethyl ester, acetate allow it to be readily distinguished from other indicators, minimizing signal overlap and enabling accurate simultaneous measurements of multiple parameters.

Experimental Protocols

Parameter	Recommendation
Storage Temperature	-20°C
Protection	From light and moisture
Stock Solution Solvents	DMSO, DMF, Acetonitrile, Chloroform
Stock Solution Concentration	1-10 mM
Stock Solution Storage	Small aliquots at -20°C

Cell Loading Conditions

Efficient loading of 5-(6)-Carboxy RhodFluor, acetoxymethyl ester, acetate into cells requires optimization of several parameters. Based on established protocols, cells are typically incubated with 1-20 μM of the dye for 10-60 minutes.

For optimal loading, the stock solution is diluted into a serum-free loading buffer to minimize exposure to DMSO and prevent premature hydrolysis by esterases present in serum. Pluronic F-127 may be added to enhance dispersion of the dye in aqueous buffers and improve loading efficiency.

The following table summarizes typical cell loading conditions:

Parameter	Recommended Range
Working Concentration	1-20 μM
Incubation Time	10-60 minutes
Loading Buffer	Serum-free media or buffer
Optional Additives	Pluronic F-127

After the loading period, cells should be washed with fresh media to remove extracellular dye before measurements. A short incubation period in dye-free media may be beneficial to allow for complete hydrolysis of the AM ester groups by intracellular esterases.

Calibration Methods

Accurate calibration is essential for converting fluorescence ratio measurements to absolute pH values. For 5-(6)-Carboxy RhodFluor, acetoxymethyl ester, acetate, calibration typically involves generating a standard curve relating fluorescence ratios to known pH values.

In cellular studies, calibration is often performed using nigericin, a potassium ionophore that equalizes intracellular and extracellular pH in the presence of high extracellular potassium. By exposing dye-loaded cells to calibration buffers of different pH values containing nigericin, researchers can establish the relationship between fluorescence ratio and pH.

A typical calibration protocol involves:

• Preparing calibration buffers of different pH values (typically pH 6.0-8.0)

• Adding nigericin and adjusting potassium concentration

• Measuring the fluorescence ratio at each pH value

• Fitting the data to determine the pKa and dynamic range of the indicator

This calibration must be performed under the same experimental conditions (temperature, ionic strength, etc.) as the actual measurements to ensure accuracy. The pKa value of approximately 7.2 provides an optimal range for measuring physiological pH changes in most cellular systems.

Advantages and Limitations

Comparative Analysis with Other pH Indicators

5-(6)-Carboxy RhodFluor, acetoxymethyl ester, acetate offers several advantages compared to other fluorescent pH indicators, particularly in the context of intracellular pH measurements.

The following table provides a comparative analysis with other commonly used pH indicators:

Feature	5-(6)-Carboxy RhodFluor, AM	Fluorescein-Based Indicators	Single-Wavelength pH Indicators
Measurement Type	Ratiometric	Variable (some ratiometric)	Single wavelength
pKa	~7.2	~6.4-6.8	Variable
Excitation Wavelength	488-530 nm	450-490 nm	Variable
Emission Wavelength	580/640 nm	510-530 nm	Variable
Cell Permeability	High (AM ester)	Variable	Variable
Spectral Overlap with Other Dyes	Minimal	Significant with GFP	Variable
Compatibility with Ca2+ Indicators	Good	Limited	Variable

Key advantages of 5-(6)-Carboxy RhodFluor, acetoxymethyl ester, acetate include:

• Ratiometric measurement capability, providing pH determinations independent of dye concentration

• A pKa value (~7.2) well-suited for measuring pH changes in the physiological range

• Longer wavelength excitation and emission compared to fluorescein derivatives, reducing phototoxicity and autofluorescence interference

• Compatibility with simultaneous calcium measurements using other fluorescent indicators

• Distinct spectral properties allowing multiplexing with other fluorescent probes

Compared to the carboxyfluorescein-based pH indicators described in bacterial research, 5-(6)-Carboxy RhodFluor, acetoxymethyl ester, acetate offers advantages in spectral range and compatibility with other fluorescent probes, though both can be effective for intracellular pH measurements in their respective applications.